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Compound of Interest

Compound Name: 2-Methyl-1-dodecene

Cat. No.: B098622

A-Technical-Guide-to-2-Methyl-1-dodecene

For-Immediate-Release

An-In-depth-Technical-Guide-on-2-Methyl-1-dodecene-for-Researchers-and-Drug-
Development-Professionals

[City,-State]-This-document-provides-a-comprehensive-overview-of-the-physicochemical-
properties-of-2-Methyl-1-dodecene,-a-long-chain-olefin-of-interest-in-various-chemical-
synthesis-applications.

2-Methyl-1-dodecene-is-an-unsaturated-hydrocarbon-with-the-molecular-formula-C13H26.[1]
[2][3][4] It-is-a-colorless-liquid-with-a-boiling-point-of-approximately-231-°C-and-a-melting-
point-of--31-°C.[2] Its-low-density-and-hydrophobic-nature-are-characteristic-of-long-chain-
alkenes.

Physicochemical-Data-of-2-Methyl-1-dodecene

The-fundamental-molecular-properties-of-2-Methyl-1-dodecene-are-summarized-in-the-table-
below,-providing-a-quick-reference-for-researchers.
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Property Value
Molecular Formula C13H26
Molecular Weight 182.35 g/mol
CAS Number 16435-49-7
Density 0.769 g/mL
Boiling Point 231°C
Melting Point -31°C
Refractive Index 1.4355

Experimental-Protocols

Detailed-experimental-protocols-for-the-synthesis,-purification,-and-analysis-of-2-Methyl-1-
dodecene-are-highly-dependent-on-the-specific-application.-Standard-techniques-for-the-
synthesis-of-alkenes,-such-as-Wittig-reactions-or-elimination-reactions-(e.g.,-dehydration-of-
alcohols),-can-be-employed.-Purification-is-typically-achieved-through-distillation.-Analytical-
characterization-can-be-performed-using-gas-chromatography-mass-spectrometry-(GC-MS)-
to-confirm-purity-and-elucidate-the-structure.

Logical-Relationship-of-2-Methyl-1-dodecene-
Properties

The-following-diagrame-illustrates-the-relationship-between-the-chemical-name,-structure,-and-
its-fundamental-molecular-properties.

determines & Molecular Formula calculates to .| Molecular Weight
2-Methyl-1-dodecene > C13H26 > 182.35 g/mol

Click to download full resolution via product page

Caption: Relationship between chemical name, formula, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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